Cas no 2340293-43-6 (2-Chloro-3-((4,4-difluoropiperidin-1-yl)sulfonyl)pyridine)

• Product Name: 2-Chloro-3-((4,4-difluoropiperidin-1-yl)sulfonyl)pyridine
• CAS No: 2340293-43-6
• MF: C₁₀H₁₁ClF₂N₂O₂S
• MW: 296.721347093582
• MDL: MFCD31915965
• CID: 4783095
• Update Time: 2025-10-28

2-Chloro-3-((4,4-difluoropiperidin-1-yl)sulfonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-((4,4-difluoropiperidin-1-yl)sulfonyl)pyridine

• MDL： MFCD31915965
• Inchi： 1S/C10H11ClF2N2O2S/c11-9-8(2-1-5-14-9)18(16,17)15-6-3-10(12,13)4-7-15/h1-2,5H,3-4,6-7H2
• InChI Key： XKVJKVISKCTKLN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)S(N1CCC(CC1)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 389
• XLogP3: 2.1
• Topological Polar Surface Area: 58.6

Additional information on 2-Chloro-3-((4,4-difluoropiperidin-1-yl)sulfonyl)pyridine

2-Chloro-3-((4,4-difluoropiperidin-1-yl)sulfonyl)pyridine (CAS No. 2340293-43-6): A Comprehensive Overview

2-Chloro-3-((4,4-difluoropiperidin-1-yl)sulfonyl)pyridine (CAS No. 2340293-43-6) is a specialized sulfonamide-based pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a chloropyridine core with a 4,4-difluoropiperidine sulfonyl moiety, making it a valuable intermediate for drug discovery and material science applications.

The growing interest in heterocyclic compounds like 2-Chloro-3-((4,4-difluoropiperidin-1-yl)sulfonyl)pyridine stems from their versatile biological activities. Researchers are particularly focused on its potential as a kinase inhibitor scaffold, with recent studies exploring its role in modulating protein-protein interactions. The difluoropiperidine component enhances metabolic stability, addressing one of the key challenges in modern medicinal chemistry.

From a synthetic chemistry perspective, CAS 2340293-43-6 represents an excellent example of sulfonamide-pyridine hybrid architecture. The compound's electron-withdrawing sulfonyl group and chloro substituent create multiple reactive sites for further functionalization, making it a versatile building block for structure-activity relationship (SAR) studies. Recent publications highlight its utility in developing novel crop protection agents with improved environmental profiles.

The pharmaceutical industry has shown particular interest in 2-Chloro-3-((4,4-difluoropiperidin-1-yl)sulfonyl)pyridine due to its potential applications in central nervous system (CNS) drug development. The difluoropiperidine moiety is known to enhance blood-brain barrier penetration, while the pyridine-sulfonamide core provides excellent binding affinity for various biological targets. Current research focuses on its derivatives as potential treatments for neurodegenerative disorders.

In material science, CAS 2340293-43-6 has emerged as a precursor for functionalized polymers with unique electronic properties. The compound's ability to form stable metal-organic frameworks (MOFs) has opened new possibilities in sensor technology and catalysis. Researchers are particularly excited about its potential in developing next-generation OLED materials with improved efficiency and stability.

The global market for specialty pyridine derivatives like 2-Chloro-3-((4,4-difluoropiperidin-1-yl)sulfonyl)pyridine is projected to grow significantly, driven by increasing R&D investments in precision agriculture and targeted therapeutics. Analytical techniques such as LC-MS and NMR spectroscopy are essential for characterizing this compound, with purity standards typically exceeding 98% for research applications.

Environmental considerations for 2-Chloro-3-((4,4-difluoropiperidin-1-yl)sulfonyl)pyridine synthesis have become increasingly important. Recent advances in green chemistry have led to more sustainable production methods, reducing waste and energy consumption. The compound's biodegradation profile and ecotoxicity are active areas of investigation, particularly for agricultural applications.

From a regulatory perspective, CAS 2340293-43-6 requires proper handling according to standard laboratory safety protocols. While not classified as hazardous under current regulations, appropriate personal protective equipment (PPE) is recommended when working with this compound. Storage typically involves anhydrous conditions at controlled temperatures to maintain stability.

The future outlook for 2-Chloro-3-((4,4-difluoropiperidin-1-yl)sulfonyl)pyridine appears promising, with ongoing research exploring its potential in bioconjugation chemistry and prodrug development. Its unique combination of fluorine atoms and heterocyclic architecture positions it as a valuable tool for addressing current challenges in medicinal chemistry and materials science.